Cas no 4600-82-2 (5-Ethyl-2,3-dihydro-1H-inden-1-one)

5-Ethyl-2,3-dihydro-1H-inden-1-one structure
4600-82-2 structure
Product Name:5-Ethyl-2,3-dihydro-1H-inden-1-one
CAS No:4600-82-2
MF:C11H12O
MW:160.212383270264
CID:45196
PubChem ID:11051950
Update Time:2024-10-29

5-Ethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-2,3-dihydro-1H-inden-1-one
    • 5-ethyl-2,3-dihydroinden-1-one
    • XORGYZYRXXTLOB-UHFFFAOYSA-N
    • MFCD09261011
    • FT-0715923
    • AKOS006331994
    • 4600-82-2
    • A872297
    • 5-ethyl-1-indanone
    • AM9326
    • 5-Ethyl-2,3-dihydro-1H-indene-1-one
    • CS-0211710
    • DTXSID00453355
    • 5-Ethyl-2,3-dihydro-1H-inden-1-one, AldrichCPR
    • SCHEMBL91586
    • BS-28582
    • G73566
    • DB-368689
    • MDL: MFCD09261011
    • Inchi: 1S/C11H12O/c1-2-8-3-5-10-9(7-8)4-6-11(10)12/h3,5,7H,2,4,6H2,1H3
    • InChI Key: XORGYZYRXXTLOB-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(CC)=CC=2CC1

Computed Properties

  • Exact Mass: 160.08900
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 274.2±25.0 °C at 760 mmHg
  • Flash Point: 113.8±18.1 °C
  • PSA: 17.07000
  • LogP: 2.37790
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Ethyl-2,3-dihydro-1H-inden-1-one Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

5-Ethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

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